Cas no 1270580-55-6 (1-(4-methylthiophen-2-yl)propan-1-amine)
1-(4-methylthiophen-2-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenemethanamine, α-ethyl-4-methyl-
- 1270580-55-6
- EN300-1270068
- SCHEMBL23241717
- 1-(4-methylthiophen-2-yl)propan-1-amine
- AKOS006368847
- 1-(4-METHYL-2-THIENYL)PROPYLAMINE
-
- Inchi: 1S/C8H13NS/c1-3-7(9)8-4-6(2)5-10-8/h4-5,7H,3,9H2,1-2H3
- InChI Key: VONCZRWHJOEMOC-UHFFFAOYSA-N
- SMILES: S1C=C(C)C=C1C(CC)N
Computed Properties
- Exact Mass: 155.07687059g/mol
- Monoisotopic Mass: 155.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.3Ų
Experimental Properties
- Density: 1.042±0.06 g/cm3(Predicted)
- Boiling Point: 233.0±25.0 °C(Predicted)
- pka: 9.47±0.29(Predicted)
1-(4-methylthiophen-2-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1270068-0.05g |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 0.05g |
$1296.0 | 2023-06-08 | ||
| Enamine | EN300-1270068-0.1g |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 0.1g |
$1357.0 | 2023-06-08 | ||
| Enamine | EN300-1270068-0.25g |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 0.25g |
$1420.0 | 2023-06-08 | ||
| Enamine | EN300-1270068-0.5g |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 0.5g |
$1482.0 | 2023-06-08 | ||
| Enamine | EN300-1270068-1.0g |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 1g |
$1543.0 | 2023-06-08 | ||
| Enamine | EN300-1270068-2.5g |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 2.5g |
$3025.0 | 2023-06-08 | ||
| Enamine | EN300-1270068-5.0g |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 5g |
$4475.0 | 2023-06-08 | ||
| Enamine | EN300-1270068-10.0g |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 10g |
$6635.0 | 2023-06-08 | ||
| Enamine | EN300-1270068-50mg |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 50mg |
$768.0 | 2023-10-02 | ||
| Enamine | EN300-1270068-100mg |
1-(4-methylthiophen-2-yl)propan-1-amine |
1270580-55-6 | 100mg |
$804.0 | 2023-10-02 |
1-(4-methylthiophen-2-yl)propan-1-amine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-(4-methylthiophen-2-yl)propan-1-amine
Introduction to 1-(4-methylthiophen-2-yl)propan-1-amine (CAS No. 1270580-55-6)
1-(4-methylthiophen-2-yl)propan-1-amine, identified by the Chemical Abstracts Service registry number 1270580-55-6, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a thiophene ring substituted with a methyl group at the 4-position and an amine functional group at the 2-position, linked to a propyl chain, exhibits unique structural and chemical properties that make it a subject of considerable interest in synthetic chemistry and drug discovery. The presence of the thiophene core, a heterocyclic aromatic structure, imparts specific electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The amine group not only serves as a site for further functionalization but also contributes to hydrogen bonding capabilities, which are crucial in drug-receptor interactions.
The compound's structure positions it as a versatile intermediate in organic synthesis. Researchers have leveraged its framework to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the thiophene ring or the propyl chain can lead to compounds with improved solubility, bioavailability, or target specificity. Such structural diversification is a cornerstone of modern medicinal chemistry, enabling the optimization of lead compounds into viable therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 1-(4-methylthiophen-2-yl)propan-1-amine as a scaffold for drug development. High-throughput virtual screening (HTVS) has been employed to identify its binding affinity to various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The compound's ability to interact with these targets suggests its utility in designing inhibitors or modulators for therapeutic intervention.
In particular, studies have explored its role in addressing neurological disorders. The thiophene moiety is known for its presence in several FDA-approved drugs targeting conditions such as epilepsy and depression. By incorporating this motif into 1-(4-methylthiophen-2-yl)propan-1-amine, researchers aim to harness its inherent pharmacological properties while introducing new chemical entities that may overcome limitations associated with existing treatments. Preliminary in vitro assays have demonstrated promising results, indicating that derivatives of this compound exhibit neuroprotective effects by modulating neurotransmitter release and receptor activity.
The synthesis of 1-(4-methylthiophen-2-yl)propan-1-amine itself presents an intriguing challenge due to the need for precise functionalization of the thiophene ring. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been instrumental in achieving high yields and purity. These techniques not only facilitate the construction of the core structure but also allow for selective modifications at other positions, enabling the creation of a diverse library of analogs for further investigation.
The compound's physicochemical properties, including its solubility profile and stability under various conditions, are critical factors in determining its suitability for pharmaceutical applications. Experimental data indicate that 1-(4-methylthiophen-2-yl)propan-1-amine exhibits moderate solubility in polar organic solvents, making it amenable to formulation into oral or parenteral dosage forms. Additionally, its stability under storage conditions has been assessed through kinetic studies, revealing that proper handling and packaging can prolong its shelf life while maintaining efficacy.
The growing interest in 1-(4-methylthiophen-2-yl)propan-1-amine is also reflected in patent literature and scientific publications. Several patents have been granted for processes involving its synthesis or use as an intermediate in producing more complex molecules. These patents underscore its commercial value and highlight the ongoing efforts by pharmaceutical companies to incorporate this compound into their drug development pipelines.
In conclusion, 1-(4-methylthiophen-2-yl)propan-1-amine (CAS No. 1270580-55-6) represents a compelling candidate for further exploration in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutics with potential applications across multiple disease areas. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.
1270580-55-6 (1-(4-methylthiophen-2-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)